3-chloro-4-fluoro-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 3-chloro-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C21H24ClFN2O4S/c1-13(2)11-25-18-9-14(5-8-19(18)29-12-21(3,4)20(25)26)24-30(27,28)15-6-7-17(23)16(22)10-15/h5-10,13,24H,11-12H2,1-4H3
• InChI Key: LUWFVLVDCJZIIA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NS(=O)(=O)C3=CC(=C(C=C3)F)Cl)OCC(C1=O)(C)C
• Molecular Formula: C21H24ClFN2O4S
• Molecular Weight: 454.9 g/mol

Description

This compound is a sulfonamide derivative, which is a common functional group in many pharmaceutical drugs. Sulfonamides have a wide range of medicinal properties including antibiotic, antidiabetic, diuretic, and anti-inflammatory effects.

Molecular Structure Analysis

The molecule contains a seven-membered tetrahydrobenzo[b][1,4]oxazepin ring, which is a type of cycloalkane. Cycloalkanes are cyclic hydrocarbons where all of the carbon atoms are single bonded to other atoms. The molecule also contains a benzenesulfonamide group, which consists of a benzene ring attached to a sulfonamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and the presence of any charged groups would all influence its properties.

Scientific Research Applications

Photodynamic Therapy Applications

A study by Pişkin et al. (2020) introduced new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy (PDT). These compounds, characterized by high singlet oxygen quantum yield, showed remarkable potential for cancer treatment via PDT, emphasizing the critical role of benzenesulfonamide derivatives in developing effective photosensitizers for medical applications (Pişkin, Canpolat, & Öztürk, 2020).

Environmental Impact and Human Exposure

Maceira et al. (2018) discussed the presence of benzenesulfonamide derivatives, including benzothiazole and benzotriazole, in outdoor air particulate matter. This study highlighted the widespread use of these compounds in industrial applications and their potential environmental and health impacts, indicating the importance of monitoring and assessing the exposure risks associated with benzenesulfonamides (Maceira, Marcé, & Borrull, 2018).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many sulfonamides act as inhibitors of enzymes, but without more information, it’s hard to predict the exact mechanism.

Future Directions

The future research directions would depend on the potential applications of this compound. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials.